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Compound of Interest

Compound Name: Caboxine A

Cat. No.: B568819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Caboxine A, an alkaloid with the CAS number 53851-13-1, presents a significant gap in the

current scientific literature. Despite its availability from commercial suppliers and its

classification as a natural product isolated from Catharanthus roseus, detailed technical

information regarding its biological activity, mechanism of action, and specific signaling

pathways remains largely unpublished. This guide synthesizes the currently available data on

Caboxine A and provides a broader context based on the well-documented activities of other

alkaloids from the same plant species. While quantitative experimental data and detailed

protocols for Caboxine A are not available, this document serves to consolidate existing

knowledge and highlight areas for future research.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Caboxine A is presented in Table

1. This information is primarily sourced from chemical supplier databases.
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Property Value Source

CAS Number 53851-13-1 N/A

Molecular Formula C₂₂H₂₆N₂O₅ N/A

Molecular Weight 398.46 g/mol N/A

IUPAC Name

methyl

(1S,4aS,5aS,6S,10aS)-6'-

methoxy-1-methyl-2'-

oxospiro[1,4a,5,5a,7,8,10,10a-

octahydropyrano[3,4-

f]indolizine-6,3'-1H-indole]-4-

carboxylate

N/A

Synonyms

3-epi-Isocaboxine A, 3-epi-

Vineridine, Methyl

(7α,19α,20α)-11-methoxy-19-

methyl-2-oxoformosanan-16-

carboxylate

N/A

Classification Alkaloid N/A

Appearance Solid (details not specified) N/A

Solubility Not specified N/A

Melting Point Not specified N/A

Source and Isolation
Caboxine A is reported to be isolated from Catharanthus roseus (L.) G. Don, commonly known

as the Madagascar periwinkle. This plant is a well-known source of a diverse range of

terpenoid indole alkaloids, many of which possess significant pharmacological activities.

While a specific protocol for the isolation of Caboxine A has not been found in the reviewed

literature, a general workflow for the extraction and isolation of alkaloids from Catharanthus

roseus is presented below. This is a representative methodology and would require

optimization for the specific isolation of Caboxine A.
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Caption: Generalized workflow for the isolation of alkaloids from Catharanthus roseus.

Biological Activity and Mechanism of Action: A
Knowledge Gap
A comprehensive search of scientific databases and literature has revealed a significant lack of

specific information regarding the biological activity and mechanism of action of Caboxine A.

While some commercial suppliers allude to its potential in modulating cellular signaling

pathways related to inflammation and proliferation, no primary research articles have been

identified that substantiate these claims with experimental data.

Therefore, it is not possible to provide a detailed account of the signaling pathways affected by

Caboxine A, nor to present any quantitative data from biological assays.

Insights from Related Alkaloids in Catharanthus
roseus
To provide a contextual framework for potential research directions, it is informative to consider

the well-established biological activities of other alkaloids isolated from Catharanthus roseus.

The plant is renowned for producing over 130 terpenoid indole alkaloids, including the clinically

important anticancer agents vinblastine and vincristine.

The primary mechanism of action for vinblastine and vincristine is their interaction with tubulin,

a key protein in the formation of microtubules. By inhibiting microtubule polymerization, these

alkaloids disrupt the mitotic spindle, leading to cell cycle arrest in the metaphase and

subsequent apoptosis. This antimitotic activity is the basis for their use in chemotherapy.

The general signaling pathway for Vinca alkaloid-induced apoptosis is depicted below. It is

crucial to emphasize that this pathway describes the action of other alkaloids from

Catharanthus roseus and has not been demonstrated for Caboxine A.

Caption: Simplified signaling pathway for the antimitotic activity of Vinca alkaloids.

Other alkaloids from Catharanthus roseus have been reported to exhibit a range of biological

activities, including:
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Antihypertensive effects: Ajmalicine and serpentine are known to have blood pressure-

lowering properties.

Antimicrobial activity: Various extracts and isolated compounds have demonstrated activity

against a range of bacteria and fungi.

Antioxidant properties: Some alkaloids have shown the ability to scavenge free radicals.

Future Research Directions
The lack of published data on Caboxine A highlights a clear opportunity for further research.

Key areas for investigation include:

Isolation and Structural Confirmation: A robust and reproducible protocol for the isolation of

Caboxine A from Catharanthus roseus should be established, and its structure

unequivocally confirmed using modern spectroscopic techniques.

In Vitro Biological Screening: Caboxine A should be screened against a panel of cancer cell

lines to determine its antiproliferative activity. Additionally, its anti-inflammatory potential

could be assessed using assays for key inflammatory mediators (e.g., cytokines, nitric

oxide).

Mechanism of Action Studies: Should biological activity be confirmed, detailed studies to

elucidate the mechanism of action are warranted. This could involve investigating its effects

on cell cycle progression, apoptosis induction, and key signaling pathways (e.g., MAPK, NF-

κB, PI3K/Akt).

Target Identification: Advanced techniques such as affinity chromatography, proteomics, and

computational modeling could be employed to identify the specific molecular target(s) of

Caboxine A.

Conclusion
Caboxine A (CAS No. 53851-13-1) is an alkaloid from Catharanthus roseus for which there is

a notable absence of detailed technical and biological data in the public domain. While its

chemical identity is established, its pharmacological properties and mechanism of action

remain to be elucidated. The well-documented therapeutic potential of other alkaloids from the
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same plant suggests that Caboxine A may possess interesting biological activities. This guide

serves to summarize the limited available information and to strongly encourage further

research to unlock the potential of this natural product for the benefit of researchers, scientists,

and drug development professionals.

To cite this document: BenchChem. [Caboxine A (CAS No. 53851-13-1): An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568819#caboxine-a-cas-number-53851-13-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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